Cas no 920273-74-1 (Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester
• CAS No: 920273-74-1
• MF: C₁₆H₁₄BrNO₃
• MW: 348.19126367569
• CID: 4321301
• PubChem ID: 67537585
• Update Time: 2025-06-09

Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester
• [2-(4-Bromo-phenyl)-2-oxo-ethyl]-carbamic acid benzyl ester
• EN300-7343118
• 920273-74-1
• benzyl N-[2-(4-bromophenyl)-2-oxoethyl]carbamate
• UYHMYNLZIUEAKY-UHFFFAOYSA-N
• SCHEMBL2794017

• Inchi： 1S/C16H14BrNO3/c17-14-8-6-13(7-9-14)15(19)10-18-16(20)21-11-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,18,20)
• InChI Key： UYHMYNLZIUEAKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 347.01571Da
• Monoisotopic Mass: 347.01571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Additional information on Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester

Research Briefing on Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester (CAS: 920273-74-1)

Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester (CAS: 920273-74-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of the 4-bromophenyl and phenylmethyl ester moieties suggests its utility as an intermediate or active pharmacophore in medicinal chemistry.

Recent studies have explored the synthesis and biological evaluation of this compound, particularly focusing on its role as a protease inhibitor or modulator of enzymatic activity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific cysteine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The study employed molecular docking and kinetic assays to elucidate the binding affinity and mechanism of action of this carbamate derivative.

In addition to its protease inhibitory properties, Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester has been investigated for its potential as a prodrug. A research group at the University of Cambridge demonstrated its ability to undergo enzymatic hydrolysis in vivo, releasing active metabolites that exhibit enhanced bioavailability and targeted delivery. This finding, published in Bioorganic & Medicinal Chemistry Letters, underscores the compound's versatility in drug design.

Further advancements in the characterization of this compound include its application in combinatorial chemistry. A 2024 study in ACS Combinatorial Science reported its use as a building block for the synthesis of diverse small-molecule libraries. The researchers utilized solid-phase synthesis techniques to generate analogs with varying substituents, enabling high-throughput screening for novel bioactive compounds. This approach has opened new avenues for identifying lead compounds with improved pharmacological profiles.

The safety and toxicological aspects of Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester have also been a focus of recent investigations. Preliminary in vitro toxicity assays, as detailed in a 2023 Regulatory Toxicology and Pharmacology article, indicate a favorable safety profile at therapeutic concentrations. However, further in vivo studies are warranted to assess its long-term effects and potential off-target interactions.

In conclusion, Carbamic acid, N-[2-(4-bromophenyl)-2-oxoethyl]-, phenylmethyl ester (CAS: 920273-74-1) represents a promising candidate for further exploration in drug development. Its dual role as a protease inhibitor and prodrug, coupled with its applicability in combinatorial chemistry, positions it as a valuable tool in the quest for novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications.